Cas no 112735-05-4 (3-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-3-oxopropanenitrile)

• Product Name: 3-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-3-oxopropanenitrile
• CAS No: 112735-05-4
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 195558
• Update Time: 2025-05-30

3-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-3-oxopropanenitrile
• 3-(6-AMINO-1,3-DIMETHYL-2,4-DIOXO-1,2,3,4-TETRAHYDRO-PYRIMIDIN-5-YL)-3-OXO-PROPIONITRILE
• 3-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-3-oxopropanenitrile
• 5-Pyrimidinepropanenitrile,6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-b,2,4-trioxo-
• 6-Amino-1,2,3,4-tetrahydro-1,3-dimethyl-β,2,4-trioxo-5-pyrimidinepropanenitrile

• Inchi： 1S/C9H10N4O3/c1-12-7(11)6(5(14)3-4-10)8(15)13(2)9(12)16/h3,11H2,1-2H3
• InChI Key： PTUIMZOFGDTLCJ-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C(C(CC#N)=O)=C(N)N1C)=O

Computed Properties

• Exact Mass: 222.0754
• Monoisotopic Mass: 222.07529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108

Experimental Properties

• Density: 1.392
• Boiling Point: 382.8°Cat760mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.567
• PSA: 107.5

Additional information on 3-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-3-oxopropanenitrile

Recent Advances in the Study of 3-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-3-oxopropanenitrile (CAS: 112735-05-4)

The compound 3-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-3-oxopropanenitrile (CAS: 112735-05-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pyrimidine derivatives, which are known for their diverse pharmacological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits promising inhibitory effects against specific kinase targets, suggesting its potential use in oncology research. The study utilized a combination of computational modeling and in vitro assays to elucidate the compound's binding affinity and selectivity.

Further investigations into the compound's mechanism of action revealed its ability to modulate cellular pathways associated with inflammation and apoptosis. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 112735-05-4 showed significant anti-inflammatory activity in murine models, with minimal cytotoxicity. These findings underscore the compound's potential as a scaffold for developing new anti-inflammatory agents.

In addition to its biological activity, advancements in the synthetic methodology for 112735-05-4 have been reported. A recent publication in Organic Process Research & Development (2024) described an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale production and further pharmacological evaluation.

Despite these promising findings, challenges remain in fully characterizing the compound's pharmacokinetic and toxicological profiles. Ongoing research is focused on addressing these gaps, with preliminary data suggesting favorable drug-like properties. The compound's versatility and the growing body of evidence supporting its biological activity make it a compelling subject for future research in drug discovery and development.

In conclusion, 3-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-3-oxopropanenitrile (CAS: 112735-05-4) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features, combined with demonstrated biological activity and improved synthetic accessibility, position it as a valuable tool for developing novel therapeutics. Future studies should focus on expanding its pharmacological evaluation and exploring its potential in treating specific disease conditions.